Cas no 771-62-0 (Pentafluorothiophenol)

• Product Name: Pentafluorothiophenol
• CAS No: 771-62-0
• MF: C₆HF₅S
• MW: 200.129157781601
• MDL: MFCD00004828
• CID: 83056
• PubChem ID: 13042
• Update Time: 2025-05-23

Pentafluorothiophenol Chemical and Physical Properties

Names and Identifiers

• pentafluorothiophenol
• Pentafluorobenzenethiol
• 2,3,4,5,6-Pentafluorothiophenol
• 2,3,4,5,6-pentafluorobenzenethiol
• (Pentafluorophenyl)thiol
• Mercapto(pentafluoro)benzene
• NSC 88286
• PFBT
• BENZENETHIOL, PENTAFLUORO-
• Pentafluorobenzenethiol-
• PENTAFLUOROPHENYL MERCAPTAN
• NSC88286
• CM7UNQ95TJ
• UVAMFBJPMUMURT-UHFFFAOYSA-N
• Pentafluorothiophenol, 97%
• 2,3,4,5,6-pentafluorobenzene-1-thiol
• pentafluorobenzene thiol
• pentafluorobenzene-1-thiol
• NCIOpen2_001523
• FT-0632928
• FS-4462
• NS00041772
• 2,3,4,5,6-Pentafluorothiophenol, 97%
• A838986
• WLN: SHR BF CF DF EF FF
• SCHEMBL48428
• DTXSID10227887
• AKOS000121543
• CS-0031672
• MFCD00004828
• 2,3,4,5,6-Pentafluorothiphenol
• D92030
• EINECS 212-236-3
• BRN 1876292
• EN300-21203
• 2,3,4,5,6-Pentafluorophenyl hydrosulfide
• perfluorothiophenol
• 2,3,4,5,6-Pentafluorobenzenethiol #
• Benzenethiol, 2,3,4,5,6-pentafluoro-
• P0861
• UNII-CM7UNQ95TJ
• NSC-88286
• 771-62-0
• STL557846
• BBL104032
• DB-056182
• DTXCID60150378
• Pentafluorothiophenol

• MDL： MFCD00004828
• Inchi： 1S/C6HF5S/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H
• InChI Key： UVAMFBJPMUMURT-UHFFFAOYSA-N
• SMILES： SC1C(=C(C(=C(C=1F)F)F)F)F
• BRN： 1876292

Computed Properties

• Exact Mass: 199.97200
• Monoisotopic Mass: 199.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Not determined
• Density: 1.501 g/mL at 25 °C(lit.)
• Melting Point: -24°C(lit.)
• Boiling Point: 143°C(lit.)
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.4645(lit.)
• Solubility: Almost insoluble (0.048 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 38.80000
• LogP: 2.67080
• Sensitiveness: Stench
• Solubility: Not determined

Pentafluorothiophenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H312,H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-34
• Safety Instruction： S16-S26-S36-S36/37/39-S45
• FLUKA BRAND F CODES：10-13-23
• RTECS：DC1940000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：0-10°C
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Pentafluorothiophenol

Properties and Applications of Pentafluorothiophenol (CAS No. 771-62-0)

Pentafluorothiophenol, with the chemical formula C₆H₂F₅S and CAS number 771-62-0, is a fluorinated heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the thiophenol family, characterized by a sulfur atom incorporated into the benzene-like ring structure, with five fluorine atoms substituting hydrogen atoms. The presence of these fluorine atoms imparts unique electronic and steric properties, making Pentafluorothiophenol a versatile intermediate in the development of advanced materials and bioactive molecules.

The synthesis of Pentafluorothiophenol typically involves the selective fluorination of thiophenol derivatives using potent fluorinating agents such as Selectfluor® or DAST (Diazabicyclo[2.2.2]octane). The introduction of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are critical factors in pharmaceutical design. Recent advancements in fluorination techniques have enabled more precise control over regioselectivity, allowing chemists to tailor the substitution patterns on the thiophene ring for specific applications.

In pharmaceutical research, Pentafluorothiophenol serves as a key building block for designing novel therapeutic agents. Its structural motif is found in several drug candidates that exhibit promising biological activity. For instance, derivatives of Pentafluorothiophenol have been investigated for their potential as kinase inhibitors, particularly in targeting oncogenic pathways. The electron-withdrawing nature of fluorine atoms modulates the reactivity of the sulfur center, facilitating interactions with biological targets such as enzymes and receptors. Studies have demonstrated that compounds incorporating this scaffold exhibit improved binding affinities and reduced off-target effects compared to their non-fluorinated counterparts.

The electronic properties of Pentafluorothiophenol also make it valuable in materials science, particularly in the development of organic semiconductors and liquid crystals. The strong electron-withdrawing effect of fluorine atoms enhances charge transport properties, making it an attractive candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Researchers have reported significant improvements in device performance when incorporating Pentafluorothiophenol-based polymers or small molecules into their architectures.

Moreover, Pentafluorothiophenol has been explored in catalysis, where its ability to act as a ligand or co-catalyst can influence reaction outcomes. The compound’s unique steric and electronic environment allows it to stabilize reactive intermediates and direct chemical transformations with high efficiency. For example, palladium complexes featuring Pentafluorothiophenol ligands have been employed in cross-coupling reactions, which are fundamental to constructing complex organic molecules.

The environmental impact and safety considerations of handling Pentafluorothiophenol are also areas of active research. While not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety and minimize environmental release. Recent studies have focused on developing greener synthetic routes for Pentafluorothiophenol, including solvent-free reactions and catalytic methods that reduce waste generation.

In conclusion, Pentafluorothiophenol (CAS No. 771-62-0) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique structural features—specifically the combination of a thiophene ring with five fluorine substituents—endow it with exceptional properties that make it indispensable in modern chemical research. As methodologies for fluorination continue to evolve, the potential applications of Pentafluorothiophenol are expected to expand further, driving innovation in multiple scientific disciplines.